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Compound of Interest

Compound Name: 1-Butylpyrrolidin-2-one

Cat. No.: B1265465 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential physicochemical data for 1-Butylpyrrolidin-2-one, a

compound of increasing interest in organic synthesis and pharmaceutical development. Its

properties as a versatile, high-boiling point solvent make it a focal point in contemporary

chemical research.

Core Molecular Information
1-Butylpyrrolidin-2-one, also known as N-Butylpyrrolidone, is a derivative of pyrrolidinone

with a butyl group attached to the nitrogen atom.[1] This structural feature confers upon it

excellent solvency power and chemical stability, rendering it a valuable component in various

industrial and laboratory applications.[1]

Quantitative Molecular Data
The fundamental molecular properties of 1-Butylpyrrolidin-2-one are summarized in the table

below. This data is critical for stoichiometric calculations, analytical characterization, and

experimental design.
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Property Value

Molecular Formula C8H15NO[1][2][3][4][5]

Molecular Weight 141.21 g/mol [1][2][3][4][5]

IUPAC Name 1-butylpyrrolidin-2-one[1]

CAS Number 3470-98-2[1][2]

Structural and Relational Overview
The logical relationship between the compound's name, its elemental composition (formula),

and its resulting molecular weight is a foundational concept in chemistry. The following diagram

illustrates this direct correlation for 1-Butylpyrrolidin-2-one.
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Caption: Logical flow from compound name to molecular formula and weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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